Cas no 628297-37-0 (Benzoic acid, 3-(4-methyl-2-oxazolyl)-)

• Product Name: Benzoic acid, 3-(4-methyl-2-oxazolyl)-
• CAS No: 628297-37-0
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1640333
• Update Time: 2024-09-12

Benzoic acid, 3-(4-methyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(4-methyl-2-oxazolyl)-

• Inchi： 1S/C11H9NO3/c1-7-6-15-10(12-7)8-3-2-4-9(5-8)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： MIFMKMQCYLRNES-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C2=NC(C)=CO2)=C1

Computed Properties

• Exact Mass: 203.05827

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 408.9±47.0 °C(Predicted)
• PSA: 63.33
• pka: 3.91±0.10(Predicted)